Cas no 2172181-44-9 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}acetic acid)
2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}acetic acid
- EN300-1496366
- 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carbonyl]azetidin-3-yl}acetic acid
- 2172181-44-9
-
- Inchi: 1S/C26H23N3O5/c30-24(31)11-16-13-29(14-16)25(32)23-10-9-17(12-27-23)28-26(33)34-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,12,16,22H,11,13-15H2,(H,28,33)(H,30,31)
- InChI Key: RYVPRJYIPUSZNM-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CN=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1
Computed Properties
- Exact Mass: 457.16377084g/mol
- Monoisotopic Mass: 457.16377084g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 748
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 109Ų
2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1496366-0.05g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carbonyl]azetidin-3-yl}acetic acid |
2172181-44-9 | 0.05g |
$2829.0 | 2023-05-26 | ||
| Enamine | EN300-1496366-0.1g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carbonyl]azetidin-3-yl}acetic acid |
2172181-44-9 | 0.1g |
$2963.0 | 2023-05-26 | ||
| Enamine | EN300-1496366-0.25g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carbonyl]azetidin-3-yl}acetic acid |
2172181-44-9 | 0.25g |
$3099.0 | 2023-05-26 | ||
| Enamine | EN300-1496366-0.5g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carbonyl]azetidin-3-yl}acetic acid |
2172181-44-9 | 0.5g |
$3233.0 | 2023-05-26 | ||
| Enamine | EN300-1496366-1.0g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carbonyl]azetidin-3-yl}acetic acid |
2172181-44-9 | 1g |
$3368.0 | 2023-05-26 | ||
| Enamine | EN300-1496366-2.5g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carbonyl]azetidin-3-yl}acetic acid |
2172181-44-9 | 2.5g |
$6602.0 | 2023-05-26 | ||
| Enamine | EN300-1496366-5.0g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carbonyl]azetidin-3-yl}acetic acid |
2172181-44-9 | 5g |
$9769.0 | 2023-05-26 | ||
| Enamine | EN300-1496366-10.0g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carbonyl]azetidin-3-yl}acetic acid |
2172181-44-9 | 10g |
$14487.0 | 2023-05-26 | ||
| Enamine | EN300-1496366-50mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carbonyl]azetidin-3-yl}acetic acid |
2172181-44-9 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1496366-100mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carbonyl]azetidin-3-yl}acetic acid |
2172181-44-9 | 100mg |
$2963.0 | 2023-09-28 |
2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}acetic acid Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}acetic acid
Introduction to 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}acetic Acid (CAS No. 2172181-44-9)
2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}acetic acid, identified by its CAS number 2172181-44-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}acetic acid is characterized by its intricate arrangement of functional groups, including a pyridine ring, an azetidine moiety, and a fluorenylmethoxycarbonyl (Fmoc) protected amino group. These structural features contribute to its unique chemical properties and biological interactions, which are being explored for various pharmacological targets.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The compound 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}acetic acid has emerged as a promising candidate due to its ability to interact with specific enzymes and receptors involved in these pathways.
One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes that play a role in cancer progression. Studies have shown that the pyridine and azetidine rings in its structure can effectively bind to target proteins, thereby disrupting their function and potentially halting the growth of malignant cells. Furthermore, the presence of the Fmoc group provides a protective barrier for the amino group, allowing for controlled release in vivo, which can enhance its bioavailability and therapeutic efficacy.
Recent research has also highlighted the compound's interaction with inflammatory pathways. Inflammation is a critical factor in the development and progression of various diseases, including autoimmune disorders and chronic conditions. The molecular design of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}acetic acid suggests that it can modulate inflammatory responses by targeting specific signaling molecules. This has opened up new avenues for treating conditions where inflammation plays a central role.
The fluorenylmethoxycarbonyl (Fmoc) group in the compound's structure is particularly noteworthy, as it is commonly used in peptide synthesis due to its stability and ease of removal. In the context of this compound, the Fmoc group not only enhances its structural stability but also allows for precise control over its biological activity. This feature makes it an attractive candidate for further development into a drug candidate.
Another area of interest is the potential application of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-y l}acetic acid in neurodegenerative diseases. Emerging evidence suggests that dysregulation of certain biological pathways is associated with conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to interact with key enzymes and receptors involved in these pathways makes it a promising candidate for further investigation.
In conclusion, the compound 2-{1 -5 -({(9H-fluoren -9 - y l)methoxyc arbony l }a min o )py rid ine - 2 - carb on y l azet id ine - 3 - y l }a cetic ac id (CAS No. 2172181 -44 -9) represents a significant advancement in pharmaceutical research. Its unique molecular structure and biological activities make it a valuable tool for studying various diseases and developing new therapeutic strategies. As research continues to uncover new applications for this compound, it holds great promise for improving human health and well-being.
2172181-44-9 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)